1-(Bromoethynyl)-2-methoxybenzene

• IUPAC Name: 1-(2-bromoethynyl)-2-methoxybenzene
• InChI: InChI=1S/C9H7BrO/c1-11-9-5-3-2-4-8(9)6-7-10/h2-5H,1H3
• InChI Key: XAOUGLZREVDTGS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C#CBr
• Molecular Formula: C9H7BrO
• Molecular Weight: 211.05 g/mol

Description

“1-(Bromoethynyl)-2-methoxybenzene” is a compound that contains a bromoethynyl group (-C≡C-Br) and a methoxy group (-O-CH3) attached to a benzene ring. The bromoethynyl group is a type of alkynyl halide, and the methoxy group is a type of ether.

Synthesis Analysis

While specific synthesis methods for “1-(Bromoethynyl)-2-methoxybenzene” are not available, alkynyl bromides can generally be synthesized through a process known as retrosynthetic analysis. In this process, the target molecule is deconstructed into simpler precursor molecules that can be reassembled in a forward synthesis.

Molecular Structure Analysis

The molecular structure of “1-(Bromoethynyl)-2-methoxybenzene” would consist of a benzene ring with a bromoethynyl group and a methoxy group attached. The exact positions of these groups on the benzene ring would depend on the specific synthesis process.

Chemical Reactions Analysis

Alkynyl bromides, such as the bromoethynyl group in “1-(Bromoethynyl)-2-methoxybenzene”, can undergo various types of reactions, including nucleophilic substitution and elimination reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-(Bromoethynyl)-2-methoxybenzene” would depend on the specific arrangement of its atoms and the nature of its functional groups.

Scientific Research Applications

Application in Fragrance Synthesis

• 1-(Bromoethynyl)-2-methoxybenzene has been utilized in the synthesis of floral fragrances. A study demonstrated the use of Pd(OAc)2 in combination with P(t-Bu)3 to catalyze the coupling of β-methallyl alcohol with bromobenzenes, including 1-bromo-4-methoxybenzene, to produce 2-methyl-3-aryl-propanals, valuable floral fragrances (Scrivanti, Bertoldini, Beghetto, & Matteoli, 2008).

Role in Organic Synthesis

• This compound has been instrumental in the synthesis of sterically protected diphosphene and fluorenylidenephosphine, where its derivatives were used to study the electronic perturbations through UV–vis spectra and 31P NMR chemical shifts (Toyota, Kawasaki, Nakamura, & Yoshifuji, 2003).

Utilization in Liquid Crystal Research

• The compound has found application in the field of liquid crystals. Researchers used derivatives of 1-(Bromoethynyl)-2-methoxybenzene in synthesizing chiral liquid crystals with varying mesogenic properties influenced by the nature of the substituent on the phenyl ring (Bertini, Perrin, Sinou, Thozet, & Vill, 2003).

Mechanism of Action

The mechanism of action of “1-(Bromoethynyl)-2-methoxybenzene” would depend on its specific use. For example, if it were used as a reactant in a chemical reaction, its mechanism of action would involve the breaking and forming of chemical bonds.

Safety and Hazards

The safety and hazards of “1-(Bromoethynyl)-2-methoxybenzene” would depend on its specific physical and chemical properties. As a general rule, compounds containing bromine, such as bromoethynyl group, should be handled with care due to the potential for bromine to cause irritation or burns.

Future Directions

The future directions for research on “1-(Bromoethynyl)-2-methoxybenzene” would depend on its potential applications. For example, if it were found to have useful properties as a reactant in chemical reactions, future research might focus on developing new reactions that take advantage of these properties.